1,2-dimethylquinazolin-4(1H)-one
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Overview
Description
1,2-dimethylquinazolin-4(1H)-one is a natural product found in Glomeris marginata with data available.
Scientific Research Applications
Anticancer Properties and Blood-Brain Barrier Penetration
1,2-Dimethylquinazolin-4(1H)-one has been identified as a potent apoptosis inducer and an effective anticancer agent. Its derivative, N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine, has demonstrated excellent blood-brain barrier penetration and high efficacy in various cancer models, including human MX-1 breast cancer, due to its potent apoptosis-inducing activity (Sirisoma et al., 2009).
Catalytic Synthesis
The compound has been used as a catalyst in the synthesis of other chemical structures. A study showed that Copper(I) complex of 1,3-DimethylBarbituric acid modified SBA-15, a derivative of 1,2-Dimethylquinazolin-4(1H)-one, acted as a heterogeneous catalyst for the synthesis of 2,3-Dihydroquinazolin-4(1H)-ones and Imidazoles, demonstrating good to excellent yields and reusability (Hajjami et al., 2017).
Eco-friendly Synthesis Approaches
The compound has been synthesized in eco-friendly ways. For instance, 2,3-Dihydroquinazolin-4(1H)-ones were synthesized in high to excellent yields through direct cyclocondensation of anthranilamides and aldehydes in ionic liquids or one-pot three-component cyclocondensation without the use of any additional catalyst, indicating a green approach to its synthesis (Chen et al., 2007).
Visible-light-mediated Reactions
1,2-Dimethylquinazolin-4(1H)-one derivatives have been synthesized through visible-light-mediated reactions. A study showed that exposing certain derivatives to visible light in the absence of external photosensitizers resulted in good yields, demonstrating the compound's reactivity under photochemical conditions (Wu & Yang, 2016).
Molecular Structure Analysis
The compound has also been used in studies focusing on molecular structure analysis and crystallography. For example, specific derivatives of 1,2-Dimethylquinazolin-4(1H)-one were synthesized and characterized, and their molecular structures were confirmed through X-ray diffraction analysis. These studies provide insights into the complex structural configurations of the compound and its derivatives (Sheng et al., 2012).
properties
CAS RN |
7471-65-0 |
---|---|
Product Name |
1,2-dimethylquinazolin-4(1H)-one |
Molecular Formula |
C10H10N2O |
Molecular Weight |
174.2 g/mol |
IUPAC Name |
1,2-dimethylquinazolin-4-one |
InChI |
InChI=1S/C10H10N2O/c1-7-11-10(13)8-5-3-4-6-9(8)12(7)2/h3-6H,1-2H3 |
InChI Key |
LKKQHIJMWGQCSO-UHFFFAOYSA-N |
SMILES |
CC1=NC(=O)C2=CC=CC=C2N1C |
Canonical SMILES |
CC1=NC(=O)C2=CC=CC=C2N1C |
Other CAS RN |
7471-65-0 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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